4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide

• IUPAC Name: 4-[(1-phenylcyclopentanecarbonyl)amino]benzamide
• InChI: InChI=1S/C19H20N2O2/c20-17(22)14-8-10-16(11-9-14)21-18(23)19(12-4-5-13-19)15-6-2-1-3-7-15/h1-3,6-11H,4-5,12-13H2,(H2,20,22)(H,21,23)
• InChI Key: MNRUKESQKYFDDW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

“4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide” is a compound that belongs to the class of benzamides. It is a derivative of benzamide, which is a compound consisting of a benzene ring attached to an amide functional group.

Synthesis Analysis

The synthesis of benzamides, including “this compound”, can be achieved through direct condensation of carboxylic acids and amines. This reaction is performed under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth. The catalyst used in this method is easily prepared and reusable. This method is considered green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectroscopic techniques. The amide group in the compound is planar, with the carbon, oxygen, nitrogen, and the first atom of each of the R groups on carbon and nitrogen lying in the same plane.

Chemical Reactions Analysis

The reactions of “this compound” can be analyzed based on its amide group. The amide group can undergo nucleophilic addition reactions with carbonyl compounds. The reaction begins with the formation of a bond between the carbonyl carbon and an attacking nucleophile.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” can be analyzed based on its amide group. Amides generally have high boiling points and melting points. These characteristics and their solubility in water result from the polar nature of the amide group and hydrogen bonding.

Mechanism of Action

The mechanism of action of “4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide” can be inferred from its chemical structure. The amide group in the compound can participate in various chemical reactions, such as nucleophilic addition reactions with carbonyl compounds.

Safety and Hazards

The safety data sheet for benzamide, a related compound, indicates that it may be harmful if swallowed and is suspected of causing genetic defects. It is recommended to obtain special instructions before use, use personal protective equipment as required, and avoid eating, drinking, or smoking when using this product.

Future Directions

Future research on “4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide” could focus on exploring its potential applications in various fields, such as pharmaceuticals, given its chemical structure and properties. Additionally, further studies could investigate more efficient and environmentally friendly methods for its synthesis.